4-Amino-N,N-dimethylbenzenesulfonamide
Overview
Description
“4-Amino-N,N-dimethylbenzenesulfonamide” is an organic compound with the molecular formula C8H12N2O2S . It has a molecular weight of 200.26 . The compound is solid in form .
Molecular Structure Analysis
The InChI code for “4-Amino-N,N-dimethylbenzenesulfonamide” is 1S/C8H12N2O2S/c1-10(2)13(11,12)8-5-3-7(9)4-6-8/h3-6H,9H2,1-2H3 . This indicates the molecular structure of the compound.
Physical And Chemical Properties Analysis
“4-Amino-N,N-dimethylbenzenesulfonamide” is a solid compound . It has a molecular weight of 200.26 . The compound’s density is 1.3±0.1 g/cm^3 . Its boiling point is 374.6±27.0 °C at 760 mmHg . The compound has a vapour pressure of 0.0±0.9 mmHg at 25°C . The enthalpy of vaporization is 65.6±3.0 kJ/mol . The flash point is 180.3±23.7 °C .
Scientific Research Applications
Synthesis and Chemical Reactions
4-Amino-N,N-dimethylbenzenesulfonamide serves as a key intermediate in the synthesis of various compounds. A study by Aal et al. (2007) demonstrated its use in the preparation of compounds with antimicrobial and antifungal activities, highlighting its role in the development of bioactive substances (Aal, El-Maghraby, Hassan, & Bashandy, 2007). Additionally, Watanabe et al. (1969) reported its conversion to ortho-lithiosulfonamide, which was further reacted with various electrophiles to produce a range of compounds, demonstrating its versatility in chemical reactions (Watanabe, Schwarz, Hauser, Lewis, & Slocum, 1969).
Crystal and Molecular-Electronic Structure Studies
Research by Rublova et al. (2017) involved the synthesis of structural isomers of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride, highlighting the importance of 4-Amino-N,N-dimethylbenzenesulfonamide derivatives in structural and kinetic investigations of organic molecules (Rublova, Zarychta, Olijnyk, & Mykhalichko, 2017).
Eco-Friendly Synthesis
A study by Zhou Zeng-yong (2008) focused on the eco-friendly synthesis of N-(4-amino benzyl)-N,4-dimethylbenzenesulfonamide, emphasizing the environmental benefits and technical value of such synthetic methods (Zeng-yong, 2008).
Biological Activities and Pharmacological Evaluation
4-Amino-N,N-dimethylbenzenesulfonamide derivatives have been studied for their potential in various biological applications. Ghorab et al. (2017) synthesized derivatives displaying significant antimicrobial activity, suggesting their potential use in combating bacterial and fungal infections (Ghorab, Soliman, Alsaid, & Askar, 2017). Additionally, Wang et al. (2015) explored benzenesulfonamide derivatives for their anticonvulsant activities, demonstrating the potential of these compounds in treating epilepsy (Wang, Li, Zeng, Hu, Zhou, & Hong, 2015).
Safety And Hazards
properties
IUPAC Name |
4-amino-N,N-dimethylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2S/c1-10(2)13(11,12)8-5-3-7(9)4-6-8/h3-6H,9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BABGMPQXLCJMSK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5061902 |
Source
|
| Record name | Benzenesulfonamide, 4-amino-N,N-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5061902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-N,N-dimethylbenzenesulfonamide | |
CAS RN |
1709-59-7 |
Source
|
| Record name | 4-Amino-N,N-dimethylbenzenesulfonamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1709-59-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzenesulfonamide, 4-amino-N,N-dimethyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001709597 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Amino-N,N-dimethylbenzenesulfonamide | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=110777 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzenesulfonamide, 4-amino-N,N-dimethyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzenesulfonamide, 4-amino-N,N-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5061902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-amino-N,N-dimethylbenzenesulphonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.427 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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